Cas no 34046-43-0 (Ethyl 2-formylbenzoate)

• Product Name: Ethyl 2-formylbenzoate
• CAS No: 34046-43-0
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 54177
• PubChem ID: 10943020
• Update Time: 2025-11-02

Ethyl 2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-formylbenzoate
• 2-Formylbenzoic acid ethyl ester
• Ethyl phthalaldehydate
• 2-carbethoxybenzaldehyde
• 2-carboethoxybenzaldehyde
• benzaldehyde-2-carboxylic acid ethyl ester
• ethyl 2-methanoylbenzoate
• Ethyl o-formylbenzoate
• Ethyl2-formylbenzoate
• 2-formylbenzoic acid, ethyl ester
• IQYZISJXVKSMNW-UHFFFAOYSA-N
• AKOS006242421
• FT-0693308
• SCHEMBL1875714
• C74750
• MFCD09743805
• Q-200251
• DS-6804
• A822054
• 2-Formyl-benzoic acid ethyl ester
• 34046-43-0
• CS-W006512
• DTXSID50449182
• DB-029738
• Benzoic acid, 2-formyl-, ethyl ester

• MDL： E192838
• Inchi： 1S/C10H10O3/c1-2-13-10(12)9-6-4-3-5-8(9)7-11/h3-7H,2H2,1H3
• InChI Key： IQYZISJXVKSMNW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1C=O)=O

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.145
• Melting Point: No data available
• Boiling Point: 294 ºC
• Flash Point: 128 ºC
• Refractive Index: 1.548
• PSA: 43.37000
• LogP: 1.67580
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 2-formylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2-formylbenzoate

Ethyl 2-formylbenzoate (CAS No. 34046-43-0): Properties, Applications, and Industry Insights

Ethyl 2-formylbenzoate (CAS No. 34046-43-0) is a versatile organic compound widely used in pharmaceutical synthesis, fragrance production, and specialty chemical manufacturing. This ester derivative of 2-formylbenzoic acid has gained significant attention in recent years due to its unique chemical properties and broad application potential. With the growing demand for fine chemicals and intermediates, understanding this compound's characteristics becomes increasingly important for researchers and industry professionals.

The molecular structure of Ethyl 2-formylbenzoate combines an aromatic aldehyde group with an ester functionality, making it particularly valuable as a building block in organic synthesis. Its CAS number 34046-43-0 serves as a unique identifier in chemical databases and regulatory documentation. Current market trends show increased interest in such multifunctional intermediates, especially in the development of novel pharmaceutical compounds and flavor & fragrance ingredients.

In pharmaceutical applications, Ethyl 2-formylbenzoate CAS 34046-43-0 serves as a key precursor for various active pharmaceutical ingredients (APIs). Researchers particularly value its reactive aldehyde group, which enables diverse condensation reactions and nucleophilic additions. Recent studies have explored its potential in developing antimicrobial agents and anti-inflammatory compounds, aligning with the global healthcare sector's focus on novel therapeutic solutions.

The fragrance industry utilizes Ethyl 2-formylbenzoate for its ability to contribute to complex aroma profiles. As consumer demand for natural-like fragrances grows, this compound plays a crucial role in creating sophisticated synthetic aroma chemicals that mimic natural scents. Its balanced volatility and stability make it particularly suitable for perfume formulations and functional fragrance applications.

From a chemical perspective, Ethyl 2-formylbenzoate (34046-43-0) demonstrates excellent solubility in common organic solvents, facilitating its use in various synthetic processes. The compound's physicochemical properties, including its melting point and boiling characteristics, have been thoroughly documented in scientific literature, providing valuable references for process optimization in industrial applications.

Recent advancements in green chemistry have sparked interest in more sustainable production methods for Ethyl 2-formylbenzoate. Researchers are exploring catalytic processes and biocatalytic routes to improve the compound's environmental profile while maintaining high purity standards. These developments respond to the chemical industry's growing emphasis on sustainable manufacturing practices and reduced carbon footprint.

The global market for Ethyl 2-formylbenzoate CAS No. 34046-43-0 shows steady growth, driven by increasing demand from emerging economies and expanding end-use industries. Market analysts highlight its importance in the specialty chemicals sector, particularly for companies focusing on custom synthesis and high-value intermediates. Quality specifications typically require high purity levels (>98%), with strict control over impurity profiles for pharmaceutical-grade material.

Storage and handling of Ethyl 2-formylbenzoate require standard precautions for organic chemicals. Proper containment in airtight containers and protection from moisture and direct sunlight help maintain product stability. These handling protocols align with general good manufacturing practices (GMP) in the chemical industry.

Analytical characterization of Ethyl 2-formylbenzoate (34046-43-0) typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure accurate identification and purity assessment, crucial for applications requiring stringent quality control. Recent technological advancements in analytical instrumentation have improved the precision of these measurements, benefiting both manufacturers and end-users.

Future research directions for Ethyl 2-formylbenzoate CAS 34046-43-0 may explore novel derivatization pathways and expanded applications in material science. The compound's structural features suggest potential utility in developing functional polymers or advanced materials, opening new opportunities in specialty chemical markets. Such developments would further enhance the value proposition of this already versatile chemical intermediate.